Cas no 1394963-77-9 (Pyridine, 2-hydrazinyl-5-(1-methylethoxy)-)

• Product Name: Pyridine, 2-hydrazinyl-5-(1-methylethoxy)-
• CAS No: 1394963-77-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD23114447
• CID: 4781743
• Update Time: 2025-06-14

Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-hydrazinyl-5-(1-methylethoxy)-

• MDL： MFCD23114447
• Inchi： 1S/C8H13N3O/c1-6(2)12-7-3-4-8(11-9)10-5-7/h3-6H,9H2,1-2H3,(H,10,11)
• InChI Key： PDIGSKQTDPIBKI-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C(OC(C)C)C=C1

Additional information on Pyridine, 2-hydrazinyl-5-(1-methylethoxy)-

Recent Advances in the Study of Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- (CAS: 1394963-77-9) and Its Applications in Chemical Biology and Medicine

Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- (CAS: 1394963-77-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical applications.

One of the most notable advancements in the study of Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this pyridine derivative as a key intermediate in the synthesis of selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the development of inhibitors targeting the JAK-STAT signaling pathway, which is implicated in several autoimmune diseases.

In addition to its role in kinase inhibitor development, Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- has also been investigated for its potential as a scaffold for antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of hydrazinylpyridine derivatives, including 1394963-77-9, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a lead compound for novel antibiotics.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies have indicated that Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- may modulate oxidative stress pathways, which are critical in the pathogenesis of diseases such as Alzheimer's and Parkinson's. While these findings are still in the early stages, they open new avenues for the development of neuroprotective agents based on this chemical scaffold.

Despite these promising developments, challenges remain in the optimization of Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery efforts.

In conclusion, Pyridine, 2-hydrazinyl-5-(1-methylethoxy)- (CAS: 1394963-77-9) represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover its potential in various therapeutic areas, from oncology to infectious diseases. As synthetic methodologies and biological evaluations advance, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.